molecular formula C15H20N2O5S B2758727 2-[[9a-(Hydroxymethyl)-1,3,4,6,7,9-hexahydropyrazino[2,1-c][1,4]oxazin-8-yl]sulfonyl]benzaldehyde CAS No. 2224238-01-9

2-[[9a-(Hydroxymethyl)-1,3,4,6,7,9-hexahydropyrazino[2,1-c][1,4]oxazin-8-yl]sulfonyl]benzaldehyde

Cat. No. B2758727
CAS RN: 2224238-01-9
M. Wt: 340.39
InChI Key: MBCXNHLYISRNGZ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of this compound involves an esterification reaction. Specifically, it is formed by reacting a hydroxyl-containing benzoxazine (B–OH) with methacryloyl chloride. The resulting compound, 2-[[9a-(Hydroxymethyl)-1,3,4,6,7,9-hexahydropyrazino[2,1-c][1,4]oxazin-8-yl]sulfonyl]benzaldehyde (abbreviated as BEM), can be further polymerized with styrene in a 1:4 molar ratio using free radical polymerization .


Molecular Structure Analysis

The molecular structure of BEM consists of a benzoxazine core with a methacrylate functionality attached. The presence of the oxazine ring and the sulfonyl group contributes to its unique properties. The exact arrangement of atoms and bonds can be visualized through spectroscopic techniques such as FT-IR and NMR .


Physical And Chemical Properties Analysis

  • Melting Point : BEM exhibits a melting point range of approximately 63-68°C (decomposition) .
  • Molecular Weight : The molecular weight of BEM is 106.12 g/mol .

Mechanism of Action

The specific mechanism of action for BEM depends on its application context. As a monomer, it contributes to the formation of polymers with enhanced thermal stability and low water absorption. Its unique structure may also play a role in inhibiting bacterial DNA gyrase .

Safety and Hazards

As with any chemical compound, safety precautions should be taken during handling. Consult Material Safety Data Sheets (MSDS) for specific safety guidelines. BEM is classified as combustible, so proper storage and handling are essential .

properties

IUPAC Name

2-[[9a-(hydroxymethyl)-1,3,4,6,7,9-hexahydropyrazino[2,1-c][1,4]oxazin-8-yl]sulfonyl]benzaldehyde
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N2O5S/c18-9-13-3-1-2-4-14(13)23(20,21)17-6-5-16-7-8-22-12-15(16,10-17)11-19/h1-4,9,19H,5-8,10-12H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MBCXNHLYISRNGZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC2(N1CCOC2)CO)S(=O)(=O)C3=CC=CC=C3C=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N2O5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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